Chemical structure of 1-benzyl-3-phenyl-1H-pyrazol-5-amine
Chemical structure of 1-benzyl-3-phenyl-1H-pyrazol-5-amine
An In-Depth Technical Guide to the Synthesis, Characterization, and Applications of 1-benzyl-3-phenyl-1H-pyrazol-5-amine
Abstract
This technical guide provides a comprehensive overview of 1-benzyl-3-phenyl-1H-pyrazol-5-amine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. We delve into the strategic synthesis of this molecule, focusing on the highly efficient condensation reaction between β-ketonitriles and substituted hydrazines. The guide details the mechanistic underpinnings of this synthetic route, ensuring regiochemical control. Furthermore, a complete framework for the structural elucidation and characterization using modern spectroscopic techniques—including Mass Spectrometry, ¹H & ¹³C NMR, and IR spectroscopy—is presented with predicted data and interpretation. Finally, we explore the potential applications of this pyrazole scaffold in drug discovery, highlighting its role as a precursor for pharmacologically active agents such as kinase inhibitors and antidiabetic compounds. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a detailed understanding of this versatile chemical entity.
The 5-Aminopyrazole Scaffold: A Cornerstone in Medicinal Chemistry
The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry.[1] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, with pyrazole-containing compounds exhibiting a vast spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2][3]
The 5-aminopyrazole derivative, in particular, represents a critical synthetic intermediate. The amino group at the C5 position is a potent nucleophile and a key functional handle, enabling further molecular elaboration to construct more complex fused heterocyclic systems, such as pyrazolo[3,4-b]pyridines, which are themselves of great pharmacological importance.[4][5]
This guide focuses on a specific, highly relevant derivative: 1-benzyl-3-phenyl-1H-pyrazol-5-amine . Its structure is characterized by:
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A benzyl group at the N1 position, which can engage in hydrophobic and π-stacking interactions within biological targets.
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A phenyl group at the C3 position, providing another site for potential receptor interactions.
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An amine group at the C5 position, which can act as a hydrogen bond donor and a key point for synthetic diversification.
Caption: .
Synthesis of 1-benzyl-3-phenyl-1H-pyrazol-5-amine
Synthetic Principle & Mechanistic Insight
The most robust and widely adopted method for the synthesis of 5-aminopyrazoles is the condensation reaction between a β-ketonitrile and a hydrazine derivative.[4][6][7] This approach offers high yields and, critically, excellent regiochemical control. For the target molecule, the synthesis involves the reaction of benzoylacetonitrile with benzylhydrazine .
The causality behind this strategic choice lies in the differential electrophilicity of the carbonyl and nitrile carbons in benzoylacetonitrile.[8] The reaction proceeds via a well-defined mechanism:
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Hydrazone Formation: The terminal, more nucleophilic nitrogen of benzylhydrazine performs a nucleophilic attack on the highly electrophilic carbonyl carbon of benzoylacetonitrile. This is followed by dehydration to form a stable hydrazone intermediate.
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Intramolecular Cyclization: The second nitrogen atom of the hydrazine moiety then attacks the nitrile carbon. This intramolecular cyclization is the key ring-forming step. The choice of a β-ketonitrile precursor is deliberate; the nitrile group is a suitable electrophile for this cyclization, leading specifically to the 5-aminopyrazole regioisomer.
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Tautomerization: The resulting imine tautomerizes to the more stable aromatic 5-aminopyrazole structure.
This specific pathway ensures that the benzyl group is located at the N1 position and the amino group at the C5 position, avoiding the formation of isomeric impurities that could arise from less specific precursors.
Caption: General experimental workflow for pyrazole synthesis.
Detailed Experimental Protocol
As a self-validating system, this protocol includes checkpoints for reaction monitoring and product characterization.
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Reagent Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve benzoylacetonitrile (1.45 g, 10 mmol) in absolute ethanol (50 mL).
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Addition of Hydrazine: To the stirred solution, add benzylhydrazine (1.22 g, 10 mmol) dropwise over 5 minutes. Add 3-4 drops of glacial acetic acid to catalyze the initial hydrazone formation.
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Reaction: Heat the reaction mixture to reflux (approximately 78°C) and maintain this temperature for 3 hours.
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Trustworthiness Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate mobile phase. The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation.
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Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation of the product.
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Work-up: Collect the resulting solid by vacuum filtration, washing the filter cake with a small amount of cold ethanol (2 x 10 mL) to remove soluble impurities.
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Purification: Purify the crude product by recrystallization from an ethanol/water mixture. Dissolve the solid in a minimum amount of hot ethanol and add water dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and then in an ice bath to yield purified crystalline product.
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Drying: Dry the purified crystals under vacuum to obtain 1-benzyl-3-phenyl-1H-pyrazol-5-amine.
Structural Elucidation and Characterization
Confirming the identity and purity of the synthesized compound is paramount. The following spectroscopic methods provide a comprehensive characterization. The data presented is predictive, based on established principles and data from analogous structures.[9][10][11]
Spectroscopic Data Summary
| Technique | Parameter | Expected Observation | Interpretation |
| MS (ESI+) | [M+H]⁺ | m/z 250.13 | Corresponds to the molecular formula C₁₆H₁₅N₃ (Calc. Mass: 249.13).[12] |
| ¹H NMR | Chemical Shift (δ) | δ 7.20-7.50 (m, 10H)δ 5.80 (s, 1H)δ 5.30 (s, 2H)δ 4.50 (s, 2H) | Aromatic protons (benzyl & phenyl)C4-H proton of the pyrazole ringCH₂ protons of the benzyl groupNH₂ protons of the amine group |
| ¹³C NMR | Chemical Shift (δ) | δ 155.0δ 148.0δ 125.0-138.0δ 95.0δ 52.0 | C5 (attached to NH₂)C3 (attached to phenyl)Aromatic carbonsC4CH₂ of benzyl group |
| IR | Wavenumber (cm⁻¹) | 3400-3300 (two bands)3100-30001620-15801550 | N-H stretching (asymmetric & symmetric)Aromatic C-H stretchingC=N and C=C ring stretchingN-H bending |
Interpretation of Spectroscopic Data
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Mass Spectrometry (MS): The primary role of MS is to confirm the molecular weight of the compound. An observed mass-to-charge ratio ([M+H]⁺) of approximately 250.13 would strongly support the successful synthesis of the target molecule with the formula C₁₆H₁₅N₃.[12]
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¹H NMR Spectroscopy: The proton NMR spectrum provides a detailed map of the molecule's hydrogen environment. The complex multiplet between δ 7.20-7.50 ppm integrates to 10 protons, corresponding to the ten aromatic protons of the benzyl and phenyl rings. A key diagnostic signal is the singlet observed around δ 5.80 ppm, characteristic of the lone proton at the C4 position of the pyrazole ring. The singlet at δ 5.30 ppm, integrating to two protons, is assigned to the methylene (-CH₂-) bridge of the N-benzyl group. The broad singlet for the -NH₂ protons is expected around δ 4.50 ppm; its chemical shift can be variable and it is D₂O exchangeable.
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¹³C NMR Spectroscopy: The carbon spectrum complements the proton data. The carbons directly attached to heteroatoms are the most deshielded, with C5 (bonded to two nitrogens) and C3 appearing furthest downfield. The cluster of signals in the δ 125.0-138.0 ppm range corresponds to the 12 aromatic carbons. The C4 carbon typically appears at a higher field (~δ 95.0 ppm), and the benzylic CH₂ carbon signal is expected around δ 52.0 ppm.
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Infrared (IR) Spectroscopy: The IR spectrum is crucial for identifying key functional groups. The presence of a primary amine is confirmed by two characteristic N-H stretching bands in the 3400-3300 cm⁻¹ region (asymmetric and symmetric stretches). Aromatic C-H stretches appear just above 3000 cm⁻¹. The fingerprint region will contain multiple bands corresponding to the C=N and C=C stretching vibrations of the aromatic pyrazole ring between 1620-1580 cm⁻¹.[9][11]
Potential Applications in Drug Discovery
The 1-benzyl-3-phenyl-1H-pyrazol-5-amine scaffold is a valuable starting point for the development of novel therapeutic agents due to its proven bioactivity and synthetic accessibility.
Scaffold for Kinase Inhibitors
Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of diseases like cancer. Many successful kinase inhibitors utilize a heterocyclic core to anchor within the ATP-binding site of the enzyme. The 5-aminopyrazole core is an excellent candidate for this role.
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Mechanism of Action (Hypothetical): The N-H of the pyrazole ring and the exocyclic 5-amino group can act as hydrogen bond donors and acceptors, forming critical interactions with the "hinge" region of a kinase active site. The N1-benzyl and C3-phenyl groups can be directed into adjacent hydrophobic pockets, enhancing binding affinity and selectivity. Further derivatization of the 5-amino group can introduce vectors to target solvent-exposed regions, allowing for fine-tuning of physicochemical properties.
Caption: Inhibition of a generic kinase cascade by a pyrazole-based drug.
Precursor for Antidiabetic Agents
Recent research has demonstrated that N-acylated derivatives of the pyrazole core possess promising antidiabetic properties. A study on 3-benzyl-N-phenyl-1H-pyrazole-5-carboxamides revealed their dual action in stimulating glucose-stimulated insulin secretion (GSIS) and augmenting glucose uptake in myotube cells.[13]
1-benzyl-3-phenyl-1H-pyrazol-5-amine is the direct precursor to this class of compounds. The synthetic transformation is a straightforward acylation or amide coupling reaction at the 5-amino position. This highlights the molecule's role not just as a potential pharmacophore itself, but as a key building block for generating libraries of related compounds for structure-activity relationship (SAR) studies. The ability to easily modify the acyl group attached to the amine allows for systematic optimization of potency, selectivity, and pharmacokinetic properties.
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